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Compound of Interest

Compound Name: 2S,4R-Sacubitril
Cat. No.: B2478037
Get Quote
\ J

Executive Directive

Do not treat 2S,4R-Sacubitril as standard chemical waste. As a potent neprilysin inhibitor and
a key intermediate in the synthesis of Entresto (Sacubitril/Valsartan), this compound requires
an Active Pharmaceutical Ingredient (API) disposal protocol. While often classified as
"Research Use Only" (RUO) in early development, its biological activity dictates that we apply
the Precautionary Principle.

The Golden Rule: The only acceptable final fate for 2S,4R-Sacubitril is High-Temperature
Incineration. Under no circumstances should this compound be discharged into sanitary
sewers or municipal landfills.

Hazard Profile & Physical Properties

Understanding the physicochemical nature of the analyte is the first step in safe disposal.
2S,4R-Sacubitril is typically a white to off-white powder.

Table 1: Critical Safety & Disposal Data
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Property Specification Operational Impact
CAS Number 149709-62-6 (Free Acid) Use for waste manifesting.
Molecular Formula C24H29NO5 Organic; combustible.

Lipophilic. Will not dilute safely
- in water drains;
Solubility DMSO, Ethanol, Methanol ) o
bioaccumulates in lipid tissues

of aquatic life.

) ) ) Irritant. Dust generation is the
o Skin Irrit. 2; Eye Irrit.[1] 2A,; ) ) )
GHS Classification primary exposure risk during
STOT SE 3 _
disposal.

_ _ o Neprilysin Inhibition. Disrupts
) ) Chronic Aquatic Toxicity ) ) o )
Ecological Risk ) peptide signaling in aquatic
(Predicted) .
organisms.

) o Usually Non-RCRA Hazardous
Non-Listed (Characteristic ) ]
RCRA Status (USA) ) unless mixed with flammable
check required)
solvents (D001).

Operational Disposal Protocol
A. Solid Waste (Pure Substance & Expired Aliquots)

Rationale: Solid API presents the highest risk of dust inhalation and surface contamination.

o Denaturation (Optional but Recommended): If you have >500mg of pure substance, wet the
powder slightly with a compatible solvent (e.g., Ethanol) to prevent dust dispersion before
containment.

o Primary Containment: Transfer the substance into a High-Density Polyethylene (HDPE)
wide-mouth jar. Glass is acceptable but poses a breakage risk during transport.

o Secondary Containment: Place the primary container inside a clear, sealable LDPE bag (Zip-
lock style).

e Labeling: Apply a yellow "Hazardous Chemical Waste" label.
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o Chemical Name: 2S,4R-Sacubitril (AHU-377).
o Hazard Checkbox: Toxic, Irritant.[1]

o Note: Clearly mark "High-Temp Incineration Required."

B. Liquid Waste (Mother Liquors & HPLC Effluent)

Rationale: Sacubitril is often dissolved in organic solvents. The solvent dictates the waste
stream, but the API dictates the destruction method.

e Segregation: Do not mix with oxidizing acids (Nitric, Perchloric).
» Stream Selection:

o If in DMSO/Ethanol: Segregate into "Non-Halogenated Organic Waste."

o If in DCM/Chloroform: Segregate into "Halogenated Organic Waste."

o If in Agueous Buffer: Segregate into "Aqueous Waste with Toxic Organic Contaminants."
o Container: Use standard 4L or 10L safety carboys (HDPE/Polypropylene).

e Headspace: Leave 10% headspace to prevent over-pressurization during thermal expansion.

C. Contaminated Debris (PPE & Consumables)

Rationale: Trace amounts on weigh boats and gloves can cross-contaminate the lab.

o Collection: Dispose of weigh boats, pipette tips, and contaminated gloves in a dedicated
Solid Waste Drum lined with a 6-mil polyethylene liner.

e Sealing: When full, "swan-neck" seal the liner with a zip tie before closing the drum.
o Classification: Label as "Debris Contaminated with Pharmaceutical Intermediates."

Emergency Procedures: Spill Management

Scenario: A 100mg vial of 2S,4R-Sacubitril powder is dropped and shatters.
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o Evacuate & Ventilate: Clear the immediate area. Allow aerosols to settle (5-10 mins).
o PPE Upgrade: Don double nitrile gloves, safety goggles, and an N95 or P100 respirator.
o Containment: Cover the spill with a paper towel dampened with Ethanol.
o Why? Dry sweeping creates dust. Ethanol solubilizes the lipophilic Sacubitril and traps it.

o Cleanup: Wipe from the outside in. Place all glass shards and wipes into a rigid wide-mouth
container.

o Decontamination: Wash the surface with a mild detergent and water.

Visual Workflow: Cradle-to-Grave

The following diagram illustrates the decision logic for disposing of 2S,4R-Sacubitril.
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Waste Generation:
2S,4R-Sacubitril

State of Matter?

Contaminated Debris
(Gloves / Tips)

Liquid Waste Solid Waste
(Solutions / HPLC) (Pure API / Powder)

Solvent Type?

Ethanol/DMSO |DCM/CHCI3 Buffers

Double Bag / Seal
(HDPE Container)

Non-Halogenated Halogenated Aqueous Waste
Organic Waste Organic Waste (Trace Contamination)

Label: ‘Pharm Waste'
(Do Not Sewer)

FINAL FATE:
High-Temp Incineration
(>1000°C)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and destruction of 2S,4R-Sacubitril waste
streams. Note that regardless of the intermediate state, the final destruction method is high-
temperature incineration.
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Scientific Rationale & Regulatory Context
Why Incineration?

Biological wastewater treatment plants (WWTPSs) are designed to degrade organic matter using
bacteria. However, pharmaceuticals like Sacubitril are designed to be biologically stable to
survive metabolic processes in the body.

o Mechanism: Sacubitril inhibits neprilysin. In aquatic environments, neprilysin-like enzymes
regulate peptide signaling in fish and invertebrates. Releasing this inhibitor can disrupt
reproduction and growth in aquatic ecosystems (ecopharmacovigilance).

o Destruction: High-temperature incineration (>1000°C) ensures complete mineralization of the
complex aromatic structure into COz, H20, and NOx, eliminating biological activity.

Regulatory Compliance (US/EU)

o« RCRA (USA): While 2S,4R-Sacubitril is not explicitly "P-listed" (acutely hazardous), it falls
under the generator's responsibility to characterize waste. Best practice for APIs is to
manage them as "Non-RCRA Regulated Pharmaceutical Waste" destined for incineration.

 REACH (EU): Compliance requires minimizing release to the environment. Incineration
meets the "Best Available Techniques" (BAT) standard for pharmaceutical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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